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Compound of Interest

Compound Name: YS-49

Cat. No.: B1662178 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for YS-49, a PI3K/Akt activator used in laboratory research.

YS-49 is identified as a research chemical, and while a specific Safety Data Sheet (SDS) with

detailed disposal instructions is not publicly available, the following procedures are based on

best practices for the disposal of similar laboratory chemicals.

Chemical and Physical Properties of YS-49
A summary of the known quantitative data for YS-49 is presented below. This information is

crucial for assessing the potential hazards and determining the appropriate disposal route.

Property Value

Molecular Formula C₂₀H₂₀BrNO₂

Molecular Weight 386.28 g/mol

Appearance Solid

Solubility Soluble in DMSO
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The following protocol outlines the essential steps for the safe disposal of YS-49 waste. This

procedure should be carried out in accordance with all applicable local, state, and federal

regulations.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the YS-49 waste is contaminated with other hazardous

materials. This includes solvents, other chemicals, or biological materials.

Segregate Waste Streams: Do not mix YS-49 waste with other incompatible waste streams.

Keep solid waste separate from liquid waste. Unused or expired pure YS-49 should be kept

in its original or a clearly labeled container.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling YS-49 waste. This includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

3. Waste Collection and Storage:

Solid Waste:

Collect solid YS-49 waste, including contaminated consumables (e.g., weighing paper,

pipette tips), in a designated, leak-proof, and clearly labeled hazardous waste container.

The label should include the chemical name ("YS-49"), the primary hazard(s) (if known),

and the accumulation start date.

Liquid Waste:

Collect liquid waste containing YS-49 (e.g., solutions in DMSO) in a designated, leak-

proof, and clearly labeled hazardous waste container.
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The container must be compatible with the solvent used (e.g., a polyethylene container for

DMSO solutions).

The label should include the chemical name ("YS-49"), the solvent ("DMSO"), the

approximate concentration, and the accumulation start date.

Storage:

Store waste containers in a designated, well-ventilated, and secure waste accumulation

area.

Ensure containers are tightly sealed to prevent leaks or spills.

4. Disposal:

Engage a Licensed Waste Disposal Contractor: All chemical waste, including YS-49, must be

disposed of through a licensed and reputable hazardous waste disposal company.

Provide Waste Information: Accurately describe the contents of the waste containers to the

disposal contractor. This includes providing any available safety information.

Follow Regulatory Guidelines: Adhere to all institutional, local, state, and federal regulations

for hazardous waste disposal.

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates a typical workflow for the handling and disposal of a laboratory

chemical like YS-49.
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Decision-Making for Chemical Disposal
The following diagram outlines the logical decision-making process for the proper disposal of a

chemical substance.
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Decision-Making for Chemical Disposal

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for YS-49].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662178#ys-49-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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